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Compound of Interest

Compound Name: Tritetradecyl! Borate
CAS No.: 23162-15-4
Cat. No.: B1585530
Get Quote
. J

Executive Summary

Tritetradecyl borate (CAS: 23162-15-4), the tri-ester of boric acid and 1-tetradecanol,
represents a distinct class of organoboron compounds characterized by a central Lewis-acidic
boron atom flanked by three hydrophobic C14 alkyl chains. While traditionally utilized as a
high-performance lubricant additive, its application in polymer chemistry is rapidly expanding
into rheology modification, dynamic crosslinking, and internal lubrication for thermoplastic
processing.

This guide details the mechanistic integration of tritetradecyl borate into polymer systems. It
focuses on exploiting the electron-deficient boron center for reversible covalent bonding
(dynamic crosslinking) and utilizing the long alkyl chains for steric stabilization and surface
migration.

Key Applications:

« Internal Lubrication: Reduction of melt viscosity and die build-up in polyolefin extrusion.
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e Smart Soft Materials: Reversible crosslinker for hydroxyl-functionalized polymers (e.g., PVA,
Guar) in self-healing hydrogels.

 Tribological Composites: Formation of tribo-chemical films in wear-resistant polymer
bushings and gears.

Chemical Profile & Properties[1][2][3][4][5]

Significance in Polymer

Property Specification ]

Science
Chemical Name Tritetradecyl Borate -

Unique identifier for regulatory
CAS Number 23162-15-4

filing.[1]

High carbon content imparts
Molecular Formula . o
lipophilicity.

] Large size reduces volatility
Molecular Weight ~650.9 g/mol ) )
during melt processing.

. o Easy dispersion in liquid
Physical State Colorless/Pale Yellow Liquid
prepolymers or melts.

Critical: Hydrolyzes in the
presence of moisture to
release boric acid and
Hydrolytic Stability Low to Moderate tetradecanol. This is utilized in
controlled release or reversible
networks but requires

moisture-free storage.

_ Excellent compatibility with
B Soluble in non-polar solvents ]
Solubility ) polyolefins (PE, PP) and
(Hexane, Toluene), Oils ) ]
mineral oil extenders.

Application Protocols
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Application A: Dynamic Crosslinking of Hydroxyl-
Functional Polymers

Context: Creating "self-healing" or shear-thinning organogels. The boron atom undergoes
reversible transesterification with diol groups on polymer chains (e.g., Polyvinyl alcohol, Guar
gum, or hydroxyl-terminated polybutadiene).

Mechanism

The empty p-orbital of the boron atom accepts electron density from the oxygen atoms of the
polymer's hydroxyl groups. The bulky C14 chains of tritetradecyl borate act as a "hydrophobic
anchor,"” creating a network that is both chemically crosslinked (borate ester bonds) and
physically associated (hydrophobic interactions).

Protocol 1: Synthesis of Self-Healing Organogel

Materials:

o Hydroxyl-terminated Polybutadiene (HTPB) or similar hydrophobic polyol.
o Tritetradecyl Borate (TTB).

» Solvent: Toluene (anhydrous).

Step-by-Step Methodology:

» Dissolution: Dissolve 10g of HTPB in 50mL of anhydrous toluene in a round-bottom flask
under nitrogen atmosphere. Reason: Moisture exclusion is critical to prevent premature
hydrolysis of TTB.

» Activation: Heat the solution to 60°C.
o Addition: Dropwise add 0.5¢g of Tritetradecyl Borate (5 wt% relative to polymer).
o Note: The ratio of Boron to OH groups controls the crosslink density (gel stiffness).

o Reaction: Stir for 2 hours at 60°C. The viscosity will noticeably increase as transesterification

occurs.
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e Solvent Removal: Remove toluene via rotary evaporation.
e Annealing: Dry the resulting gel in a vacuum oven at 40°C for 12 hours.
Validation:

» Rheology Sweep: Perform an oscillatory frequency sweep. A crossover of G' (storage
modulus) and G" (loss modulus) indicates the relaxation time of the dynamic borate bonds.

Application B: Internal Lubricant & Processing Aid for
Thermoplastics

Context: High-throughput extrusion of Polypropylene (PP) or Polyethylene (PE). High friction
between the polymer melt and the metal die causes "melt fracture” (sharkskin effect).

Mechanism

Tritetradecyl borate is partially immiscible with the crystalline phase of polyolefins. During the
melt phase, it migrates to the polymer-metal interface.

e Lubrication: The C14 chains align to reduce friction.

o Surface Passivation: The borate head group bonds to the metal oxide surface of the extruder
die, creating a sacrificial slip layer.

Protocol 2: Melt Blending & Extrusion

Materials:

o Polypropylene (MFI 10-20).
o Tritetradecyl Borate (TTB).
e Twin-screw extruder.
Step-by-Step Methodology:

e Pre-mixing: Tumble mix Polypropylene pellets with 0.5% - 1.0% (w/w) Tritetradecyl Borate.
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o Tip: If TTB is liquid, spray it onto pellets to ensure uniform coating before feeding.

o Extrusion Profile: Set the extruder temperature profile.

[e]

Zone 1 (Feed): 170°C

o

Zone 2-3 (Compression): 190°C

[¢]

Zone 4 (Die): 200°C

[¢]

Caution: Do not exceed 250°C to prevent thermal degradation of the borate ester.
e Processing: Extrude the composite. Monitor "Die Pressure" and "Torque."

o Expected Result: A 10-15% reduction in die pressure compared to neat PP, indicating
effective lubrication.

Synthesis of Tritetradecyl Borate (Reference
Standard)

If commercial sources are unavailable or high purity is required for research.
Reaction:
Protocol:
o Charge: In a 500mL 3-neck flask equipped with a Dean-Stark trap, add:
o 61.8g Boric Acid (1.0 mol eq).
o 643g 1-Tetradecanol (3.0 mol eq + 5% excess).
o 100mL Xylene (Azeotropic solvent).
o Reflux: Heat to reflux (~140°C). Water will collect in the Dean-Stark trap.

o Completion: Continue until theoretical water volume (54mL for 1 mol scale) is collected.
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« Purification: Distill off Xylene under vacuum. The remaining product is Tritetradecyl Borate.

[2]

Visualizations
Figure 1: Synthesis and Hydrolysis Pathway

This diagram illustrates the formation of the ester and its reversible hydrolysis, which is the
mechanism for its use in controlled release and dynamic networks.
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Caption: Fig 1. Reversible synthesis and hydrolysis cycle of Tritetradecyl Borate.

Figure 2: Dynamic Crosslinking Mechanism in Polymers

This diagram details how the borate ester acts as a crosslinker between polymer chains
containing hydroxyl groups.
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Caption: Fig 2. Formation of dynamic borate-diol crosslinks in hydroxylated polymer matrices.
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Disclaimer:This document is for research and development purposes only. Tritetradecyl
borate is not approved for direct pharmaceutical use (API) but may be investigated as an
excipient or processing aid in material science applications. Always consult the specific SDS
before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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